N-[[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]-4-ethoxyaniline
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Overview
Description
N-[[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]-4-ethoxyaniline, commonly known as DMPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPEA is a tetrazole derivative that exhibits unique properties, making it an attractive candidate for research in drug discovery, material science, and other areas.
Scientific Research Applications
Alzheimer's Disease Imaging
A study synthesized and evaluated two radiofluoro-pegylated phenylbenzoxazole derivatives as probes for imaging cerebral β-amyloid (Aβ) plaques in Alzheimer's disease (AD) using PET imaging. These probes, including the one related to the specified compound, demonstrated high affinity for Aβ(1-42) aggregates and showed potential as useful PET agents for detecting Aβ plaques in the living human brain, which could enhance AD diagnosis and monitoring (Cui et al., 2012).
Antimicrobial and Antioxidant Activities
Another study focused on the synthesis and characterization of derivatives similar to the specified compound, showing potent antimicrobial and antioxidant properties. Specific derivatives were found to be effective against various microbial strains and exhibited significant hydrogen peroxide scavenging activity, highlighting their potential in antimicrobial and antioxidant applications (Malhotra et al., 2013).
Pain Management
Research on a novel nonpeptidic B1 antagonist related to the specified compound demonstrated significant antinociceptive actions in various pain models. This study suggests the utility of such compounds in treating inflammatory pain states and some aspects of neuropathic pain, offering a potential pathway for developing new pain management therapies (Porreca et al., 2006).
Organic Synthesis and Chemical Sensors
Studies have also explored the synthesis of heterocyclic systems and organic frameworks using derivatives of the specified compound, demonstrating their utility in creating novel chemical structures and sensing applications. These research efforts contribute to advancing organic chemistry and materials science by developing new compounds for various technological and biomedical applications (Selič et al., 1997; Shi et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[[1-(2,6-dimethylphenyl)tetrazol-5-yl]-phenylmethyl]-4-ethoxyaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O/c1-4-30-21-15-13-20(14-16-21)25-22(19-11-6-5-7-12-19)24-26-27-28-29(24)23-17(2)9-8-10-18(23)3/h5-16,22,25H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHVIXURVUZHCIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(C2=CC=CC=C2)C3=NN=NN3C4=C(C=CC=C4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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